N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H16N6OS2/c1-10-7-11(2)23(20-10)17-19-13(9-25-17)5-6-18-16(24)12-3-4-14-15(8-12)22-26-21-14/h3-4,7-9H,5-6H2,1-2H3,(H,18,24)
• InChI Key: SWRCSLHBGSFSMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC4=NSN=C4C=C3)C
• Molecular Formula: C17H16N6OS2
• Molecular Weight: 384.5 g/mol
• CAS No.: 1421516-26-8

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H16N6OS2 and its molecular weight is 384.48. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds containing similar structural frameworks have demonstrated significant biological activities, including antibacterial, anticancer, and enzyme inhibition properties. For instance, novel Schiff bases of pyrazol-5-one derivatives derived from 2-aminobenzothiazole nucleus have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxicity at non-cytotoxic concentrations (Palkar et al., 2017). This suggests that structurally related compounds might also possess antibacterial properties that could be explored in scientific research.